Cas no 1855760-62-1 (1H-Imidazole-2-methanethiol, 1-(difluoromethyl)-)

• Product Name: 1H-Imidazole-2-methanethiol, 1-(difluoromethyl)-
• CAS No: 1855760-62-1
• MF: C₅H₆F₂N₂S
• MW: 164.176346302032
• CID: 5973704
• PubChem ID: 130568985
• Update Time: 2025-08-02

1H-Imidazole-2-methanethiol, 1-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanethiol, 1-(difluoromethyl)-
• 1855760-62-1
• [1-(Difluoromethyl)-1H-imidazol-2-yl]methanethiol
• EN300-1085697

• Inchi： 1S/C5H6F2N2S/c6-5(7)9-2-1-8-4(9)3-10/h1-2,5,10H,3H2
• InChI Key： CKGPTCZWXVHIJY-UHFFFAOYSA-N
• SMILES： C1(CS)N(C(F)F)C=CN=1

Computed Properties

• Exact Mass: 164.02197570g/mol
• Monoisotopic Mass: 164.02197570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 232.1±40.0 °C(Predicted)
• pka: 8.44±0.10(Predicted)

Additional information on 1H-Imidazole-2-methanethiol, 1-(difluoromethyl)-

Introduction to 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) (CAS No. 1855760-62-1)

The compound 1H-Imidazole-2-methanethiol, 1-(difluoromethyl), identified by its CAS number 1855760-62-1, represents a significant advancement in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and catalysis. The presence of both an imidazole ring and a difluoromethyl substituent imparts distinct electronic and steric properties, making it a versatile building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of imidazole derivatives, owing to their broad spectrum of biological activities. Imidazole scaffolds are integral to numerous pharmacologically active compounds, including antifungals, antivirals, and anticancer agents. The introduction of sulfur-containing groups into these systems further enhances their pharmacological profile by influencing both metabolic stability and binding affinity to biological targets. Specifically, 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) combines the favorable characteristics of imidazole with the electron-withdrawing effect of the difluoromethyl group, which can modulate reactivity and improve drug-like properties.

One of the most compelling aspects of this compound is its potential utility in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. The thiol moiety in 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) provides a nucleophilic site that can be exploited for covalent inhibition of target proteases. This approach has been successfully employed in the development of drugs such as bortezomib, a proteasome inhibitor used in the treatment of multiple myeloma. The difluoromethyl group further enhances the compound's bioavailability by reducing metabolic degradation, thereby prolonging its therapeutic efficacy.

Recent studies have also highlighted the role of 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) in the development of novel anticancer agents. The imidazole ring is known to interact with DNA and enzymes involved in cell cycle regulation, making it an attractive scaffold for anticancer drug design. Additionally, the thiol group can participate in redox reactions, which are critical for modulating cellular signaling pathways. In particular, researchers have explored its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cells and contribute to tumor growth and metastasis. Preliminary computational studies suggest that the compound can effectively disrupt tyrosine kinase activity by covalently binding to critical residues within the active site.

The synthesis of 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in organometallic chemistry have provided new methodologies for constructing heterocyclic systems efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group into the imidazole core while preserving the integrity of the thiol moiety. These techniques not only streamline the synthetic pathway but also allow for greater functional diversification.

From a computational perspective, 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) has been extensively studied using density functional theory (DFT) to elucidate its electronic structure and reactivity. DFT calculations have revealed that the difluoromethyl group exerts a significant electron-withdrawing effect on the imidazole ring, which can influence its interaction with biological targets. These insights have guided medicinal chemists in designing analogs with enhanced binding affinity and selectivity. Additionally, molecular dynamics simulations have been used to explore how this compound behaves within biological membranes, providing valuable information for optimizing its pharmacokinetic properties.

The growing interest in 1H-Imidazole-2-methanethiol, 1-(difluoromethyl) has also spurred research into its applications beyond drug discovery. For example, its unique structural features make it a promising candidate for use as a ligand in catalytic systems. Transition metal complexes incorporating this scaffold have shown promise in various transformations, including cross-coupling reactions and oxidation processes. These catalytic applications leverage the ability of imidazole derivatives to stabilize metal centers while maintaining accessibility for substrate binding.

In conclusion,1H-Imidazole-2-methanethiol, (CAS No. 1855760-62-1) represents a fascinating compound with diverse applications in medicinal chemistry and catalysis. Its combination of an imidazole ring and a difluoromethyl substituent provides a rich structural framework for developing novel therapeutic agents and functional materials. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly important role in both academic research and industrial applications.